5-(3-(4-azidosalicylamide)allyluridine)- 5/'-diphosphoglucose
5-(3-(4-azidosalicylamide)allyluridine)- 5/'-diphosphoglucose
Brand Name:
Vulcanchem
CAS No.:
137731-71-6
VCID:
VC0163246
InChI:
InChI=1S/C25H32N6O19P2/c26-30-29-11-3-4-12(13(33)6-11)22(40)27-5-1-2-10-7-31(25(41)28-21(10)39)23-19(37)17(35)15(47-23)9-46-51(42,43)50-52(44,45)49-24-20(38)18(36)16(34)14(8-32)48-24/h1-4,6-7,14-20,23-24,32-38H,5,8-9H2,(H,27,40)(H,42,43)(H,44,45)(H,28,39,41)/b2-1+/t14-,15-,16-,17-,18+,19-,20-,23-,24-/m1/s1
SMILES:
C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCC=CC2=CN(C(=O)NC2=O)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula:
C25H32N6O19P2
Molecular Weight:
782.5 g/mol
5-(3-(4-azidosalicylamide)allyluridine)- 5/'-diphosphoglucose
CAS No.: 137731-71-6
Main Products
VCID: VC0163246
Molecular Formula: C25H32N6O19P2
Molecular Weight: 782.5 g/mol
CAS No. | 137731-71-6 |
---|---|
Product Name | 5-(3-(4-azidosalicylamide)allyluridine)- 5/'-diphosphoglucose |
Molecular Formula | C25H32N6O19P2 |
Molecular Weight | 782.5 g/mol |
IUPAC Name | [[(2R,3S,4R,5R)-5-[5-[(E)-3-[(4-azido-2-hydroxybenzoyl)amino]prop-1-enyl]-2,4-dioxopyrimidin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate |
Standard InChI | InChI=1S/C25H32N6O19P2/c26-30-29-11-3-4-12(13(33)6-11)22(40)27-5-1-2-10-7-31(25(41)28-21(10)39)23-19(37)17(35)15(47-23)9-46-51(42,43)50-52(44,45)49-24-20(38)18(36)16(34)14(8-32)48-24/h1-4,6-7,14-20,23-24,32-38H,5,8-9H2,(H,27,40)(H,42,43)(H,44,45)(H,28,39,41)/b2-1+/t14-,15-,16-,17-,18+,19-,20-,23-,24-/m1/s1 |
Standard InChIKey | LFFGUSMMCHZQPH-KBIXSYPFSA-N |
Isomeric SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NC/C=C/C2=CN(C(=O)NC2=O)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)O[C@@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O |
SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCC=CC2=CN(C(=O)NC2=O)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCC=CC2=CN(C(=O)NC2=O)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Synonyms | 5-(3-(4-azidosalicylamide)allyluridine)- 5'-diphosphoglucose 5-(3-(p-azidosalicylamine)allyluridine)-diphosphoglucose 5-ASA-UDP-Glc 5-ASAAUDG |
PubChem Compound | 6450125 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume